Cas no 2060033-18-1 (2-(4-ethylphenyl)-4-hydroxybenzoic acid)

• Product Name: 2-(4-ethylphenyl)-4-hydroxybenzoic acid
• CAS No: 2060033-18-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD30488955
• CID: 5153894
• PubChem ID: 125449852
• Update Time: 2025-10-31

2-(4-ethylphenyl)-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 4'-ethyl-5-hydroxy-
• 2-(4-ethylphenyl)-4-hydroxybenzoic acid

• MDL： MFCD30488955
• Inchi： 1S/C15H14O3/c1-2-10-3-5-11(6-4-10)14-9-12(16)7-8-13(14)15(17)18/h3-9,16H,2H2,1H3,(H,17,18)
• InChI Key： MVNDVIVTEDCWRM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(CC)C=C2)=CC(O)=CC=C1C(O)=O

Additional information on 2-(4-ethylphenyl)-4-hydroxybenzoic acid

Research Briefing on 2-(4-ethylphenyl)-4-hydroxybenzoic acid (CAS: 2060033-18-1) in Chemical Biology and Pharmaceutical Applications

2-(4-ethylphenyl)-4-hydroxybenzoic acid (CAS: 2060033-18-1) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its phenolic and benzoic acid functional groups, exhibits promising biological activities, particularly in modulating enzymatic pathways and serving as a scaffold for drug development. Recent studies have explored its potential as an inhibitor or activator in various biochemical pathways, making it a subject of interest for therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the molecular interactions of 2-(4-ethylphenyl)-4-hydroxybenzoic acid with cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The study employed molecular docking simulations and in vitro enzymatic assays to demonstrate that this compound exhibits selective inhibition of COX-2 over COX-1, with an IC50 value of 1.8 μM. This selectivity suggests its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Another significant application of 2-(4-ethylphenyl)-4-hydroxybenzoic acid was reported in a recent Nature Communications article, where it was utilized as a building block for synthesizing novel metal-organic frameworks (MOFs) with drug delivery capabilities. The study highlighted the compound's ability to coordinate with zinc ions, forming porous structures that could encapsulate and release anticancer drugs such as doxorubicin in a pH-dependent manner. This innovation opens new avenues for targeted cancer therapy with improved bioavailability and reduced systemic toxicity.

Pharmacokinetic studies of 2-(4-ethylphenyl)-4-hydroxybenzoic acid have also been conducted to evaluate its drug-like properties. Research published in European Journal of Pharmaceutical Sciences (2024) demonstrated favorable absorption and metabolic stability profiles in rodent models, with oral bioavailability reaching 65%. However, the study noted rapid glucuronidation as a primary metabolic pathway, suggesting potential modifications to enhance its half-life for therapeutic applications.

Current challenges in the development of 2-(4-ethylphenyl)-4-hydroxybenzoic acid derivatives include optimizing selectivity against off-target proteins and improving metabolic stability. Several pharmaceutical companies have included this scaffold in their discovery pipelines, with patent applications filed for its derivatives as potential treatments for chronic inflammation and certain cancers. Future research directions may focus on structure-activity relationship studies to enhance potency and develop prodrug formulations to address pharmacokinetic limitations.